Cas no 13369-72-7 (4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole)

• Product Name: 4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
• CAS No: 13369-72-7
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• CID: 890350
• PubChem ID: 50987371
• Update Time: 2025-04-19

4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-allyl-4-bromo-1H-pyrazole
• 4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole

• MDL： MFCD12780035
• Inchi： 1S/C6H7BrN2/c1-2-3-9-5-6(7)4-8-9/h2,4-5H,1,3H2
• InChI Key： KMMQAURXVMBQLW-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC=C

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides